Lutetium tribromate
Description
Lutetium tribromide (LuBr₃) is a trivalent lanthanide halide characterized by its ionic bonding, hygroscopic nature, and typical lanthanide chemical behavior. As the heaviest stable lanthanide, lutetium’s small ionic radius (0.85 Å for Lu³⁺) and high charge density influence its reactivity and coordination chemistry. LuBr₃ is synthesized via direct reaction of lutetium metal with bromine or through thermal decomposition of hydrated precursors. While direct data on LuBr₃ are sparse in the provided evidence, its properties can be inferred from trends in related heavy lanthanide tribromides (e.g., TmBr₃, YbBr₃) and other trihalides .
Properties
CAS No. |
28958-31-8 |
|---|---|
Molecular Formula |
Br3LuO9 |
Molecular Weight |
558.67 g/mol |
IUPAC Name |
lutetium(3+);tribromate |
InChI |
InChI=1S/3BrHO3.Lu/c3*2-1(3)4;/h3*(H,2,3,4);/q;;;+3/p-3 |
InChI Key |
YTSGICVGSTUGRM-UHFFFAOYSA-K |
SMILES |
[O-]Br(=O)=O.[O-]Br(=O)=O.[O-]Br(=O)=O.[Lu+3] |
Canonical SMILES |
[O-]Br(=O)=O.[O-]Br(=O)=O.[O-]Br(=O)=O.[Lu+3] |
Other CAS No. |
28958-31-8 |
Origin of Product |
United States |
Comparison with Similar Compounds
Research Implications and Gaps
While LuBr₃’s thermal and solubility trends align with heavy lanthanide trihalides, direct experimental data on its enthalpy of formation, precise solubility, and spectroscopic properties are lacking. Future studies should prioritize high-purity syntheses and computational modeling to resolve these gaps.
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